BENGHE Foundational & Exploratory

Check Availability & Pricing

The Multifaceted Role of ER Proteostasis
Regulator-1 (ERp44): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ER proteostasis regulator-1

Cat. No.: B15623927

For Researchers, Scientists, and Drug Development Professionals

Abstract

Endoplasmic Reticulum (ER) Proteostasis Regulator-1, commonly known as ERp44, is a
crucial component of the cellular machinery that maintains protein homeostasis within the
secretory pathway. This thioredoxin family member, residing primarily in the ER and the ER-
Golgi Intermediate Compartment (ERGIC), plays a pivotal role in the quality control of protein
folding and assembly, particularly for disulfide-bonded oligomeric proteins. Its function is
intricately regulated by the unique biochemical environment of the early secretory pathway,
including pH and zinc concentration. As a key regulator of protein secretion and ER stress
responses, ERp44 is an emerging target of interest for therapeutic intervention in a variety of
diseases characterized by proteotoxic stress. This technical guide provides an in-depth
overview of the core functions of ERp44, supported by quantitative data, detailed experimental
protocols, and visual representations of its key signaling pathways and regulatory mechanisms.

Core Functions of ERp44

ERp44, also designated as C120rf49, is a 44-kDa protein that functions as a molecular
chaperone and an escort factor, ensuring that only correctly folded and assembled proteins are
secreted.[1][2] Its primary functions can be categorized as follows:

e Thiol-Mediated Protein Retention: ERp44 utilizes a conserved CRFS motif within its
thioredoxin-like domain to form mixed disulfide bonds with client proteins.[1] This covalent
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interaction is key to its role in retaining unassembled or misfolded proteins within the ER,
preventing their premature exit and subsequent secretion.[1]

e Quality Control of Oligomeric Protein Assembly: ERp44 is a critical gatekeeper in the
assembly of complex multimeric proteins. It supervises the correct formation of disulfide-
linked oligomers such as immunoglobulin M (IgM) and adiponectin.[3] By selectively binding
to assembly intermediates, ERp44 ensures that only fully and correctly assembled proteins
are released for secretion.

o Regulation of ER-Resident Enzymes: Several ER-resident enzymes lack a canonical ER-
retention signal. ERp44 binds to these proteins, such as Endoplasmic Reticulum
Oxidoreductin 1a (Erola), and retrieves them from the Golgi apparatus back to the ER,
thereby maintaining their proper localization and function.[2]

e Modulation of ER Calcium Homeostasis: ERp44 interacts with the inositol 1,4,5-
trisphosphate receptor (IP3R1), a key channel for calcium release from the ER. This
interaction inhibits IP3R1 activity, thereby playing a role in the regulation of intracellular
calcium signaling and mitigating ER stress.

e Sensing of the ER/Golgi Environment: The function of ERp44 is exquisitely sensitive to the
pH and zinc ion concentration of its surrounding environment. The more acidic pH and higher
zinc concentration of the Golgi compared to the ER trigger conformational changes in
ERp44, modulating its client-binding and retrieval activities.

Quantitative Data on ERp44 Interactions

The following tables summarize key quantitative data regarding the binding affinities and
kinetics of ERp44 with its regulators and substrates.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC125352/
https://www.researchgate.net/figure/ERp44-quality-control-and-IgM-polymerization-IgM-monomers-are-assembled-into-polymers-in_fig3_260062407
https://journals.biologists.com/jcs/article/133/21/jcs240366/226126/The-pivotal-role-of-ERp44-in-patrolling-protein
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Interacting Dissociation .
Method Conditions Reference
Partner Constant (Kd)
Isothermal
. L [Watanabe et al.,
Zinc (Zn2%) Titration 135-295 nM pH 7.2-6.2 2019]
Calorimetry (ITC)
Isothermal
_ [Watanabe et al.,
Erola Titration ~1.3 uM pH 6.2
) 2017]
Calorimetry (ITC)

Signaling Pathways and Regulatory Mechanisms

The function of ERp44 is integrated into several key cellular pathways. The following diagrams,
generated using the DOT language for Graphviz, illustrate these complex relationships.

ERp44 Regulation by pH and Zinc

Caption: Regulation of ERp44 activity by the pH and zinc gradient between the ER and Golgi.

ERp44 in IgM Assembly Quality Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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